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Compound of Interest

Compound Name: Frutinone A

Cat. No.: B137992 Get Quote

Essential Safety and Handling Guide for
Frutinone A
Disclaimer: A specific Safety Data Sheet (SDS) for Frutinone A is not readily available. The

following guidance is based on general safety protocols for handling aromatic ketones and

research chemicals with limited toxicological data. It is imperative to treat Frutinone A as a

potentially hazardous substance and to exercise caution. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance.

Frutinone A is a bioactive flavanone that has demonstrated cytotoxic, antimicrobial, and anti-

inflammatory properties in research settings.[1] Due to its biological activity, appropriate

personal protective equipment (PPE) and handling procedures are crucial to ensure the safety

of laboratory personnel.

Personal Protective Equipment (PPE)
When handling Frutinone A, a comprehensive PPE strategy is essential to minimize exposure.

The following table summarizes the recommended PPE.
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Protection Type Recommended Equipment Rationale and Best Practices

Eye and Face Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z87.1 standards. A face shield

should be worn over safety

glasses when there is a risk of

splashing or aerosolization.

Protects against splashes and

airborne particles that could

cause eye irritation or injury.

Hand Protection
Nitrile or Neoprene gloves.[2]

[3][4] Consider double-gloving.

Provides a barrier against skin

contact. Disposable nitrile

gloves offer good short-term

protection against a range of

chemicals.[5] For extended

contact or when handling

larger quantities, more robust

gloves like neoprene are

recommended. Gloves should

be inspected before each use

and changed immediately

upon contamination.

Body Protection

A lab coat (Nomex® or similar

flame-resistant material is

recommended if working with

flammable solvents), long

pants, and closed-toe shoes.

Protects the skin from

accidental spills and

contamination. Clothing made

of cotton is preferable to

synthetic fabrics like polyester

or acrylic.

Respiratory Protection

Use in a well-ventilated area,

preferably within a certified

chemical fume hood. If

engineering controls are

insufficient to control airborne

exposure, a NIOSH-approved

respirator may be necessary.

Minimizes the inhalation of

airborne particles or aerosols.

The need for respiratory

protection should be

determined by a formal risk

assessment.
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A systematic approach to handling Frutinone A will minimize the risk of exposure and

contamination.

1. Preparation and Pre-Handling:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.

Have a spill kit readily accessible.

Prepare all necessary equipment (e.g., glassware, spatulas, solvents) before handling the

compound.

2. Weighing and Aliquoting:

Perform all weighing and aliquoting of solid Frutinone A within a chemical fume hood or a

ventilated balance enclosure to prevent the inhalation of fine powders.

Use appropriate tools (e.g., anti-static spatulas) to handle the solid material.

Close the primary container tightly after dispensing the required amount.

3. Dissolution and Experimental Use:

When dissolving Frutinone A in a solvent, add the solvent slowly to the solid to avoid

splashing.

Keep all containers with Frutinone A, whether in solid or solution form, clearly labeled and

sealed when not in use.

Conduct all experimental procedures involving Frutinone A within a chemical fume hood.

4. Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with Frutinone A
using an appropriate solvent or cleaning agent.
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Remove PPE carefully to avoid contaminating skin or clothing. Dispose of disposable PPE in

the designated waste stream.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Disposal Plan
Proper disposal of Frutinone A and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Collect unused Frutinone A, contaminated spatulas, weigh boats, and

disposable PPE (gloves, etc.) in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all solutions containing Frutinone A in a designated, sealed hazardous

liquid waste container. Do not mix with other waste streams unless explicitly permitted by

your institution's EHS guidelines.

Sharps Waste: Dispose of any contaminated needles or other sharps in a designated sharps

container.

2. Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name ("Frutinone A").

Store waste containers in a designated satellite accumulation area that is secure and has

secondary containment.

3. Final Disposal:

Arrange for the disposal of all hazardous waste through your institution's EHS department.

Do not pour any Frutinone A waste down the drain or dispose of it in the regular trash.
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Caption: Workflow for the safe handling and disposal of Frutinone A in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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